Cas no 2138108-83-3 (2-[5-chloro-2-(propan-2-yl)cyclohexyl]-1H-pyrrole)

• Product Name: 2-[5-chloro-2-(propan-2-yl)cyclohexyl]-1H-pyrrole
• CAS No: 2138108-83-3
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 6358693
• PubChem ID: 165743324
• Update Time: 2025-10-28

2-[5-chloro-2-(propan-2-yl)cyclohexyl]-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2138108-83-3
• EN300-1157297
• 2-[5-chloro-2-(propan-2-yl)cyclohexyl]-1H-pyrrole

• Inchi： 1S/C13H20ClN/c1-9(2)11-6-5-10(14)8-12(11)13-4-3-7-15-13/h3-4,7,9-12,15H,5-6,8H2,1-2H3
• InChI Key： RVXHJPWEGJULGP-UHFFFAOYSA-N
• SMILES： ClC1CCC(C(C)C)C(C2=CC=CN2)C1

Computed Properties

• Exact Mass: 225.1284273g/mol
• Monoisotopic Mass: 225.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 15.8Ų

Additional information on 2-[5-chloro-2-(propan-2-yl)cyclohexyl]-1H-pyrrole

Comprehensive Guide to 2-[5-chloro-2-(propan-2-yl)cyclohexyl]-1H-pyrrole (CAS No. 2138108-83-3): Properties, Applications, and Market Insights

The chemical compound 2-[5-chloro-2-(propan-2-yl)cyclohexyl]-1H-pyrrole (CAS No. 2138108-83-3) is a specialized organic molecule with a unique structural framework. This compound belongs to the class of chlorinated cyclohexyl-pyrrole derivatives, which have garnered significant attention in pharmaceutical and agrochemical research due to their versatile applications. The presence of a chloro substituent and an isopropyl group on the cyclohexane ring, combined with a pyrrole moiety, contributes to its distinct chemical behavior and reactivity.

Researchers and industry professionals frequently search for 2-[5-chloro-2-(propan-2-yl)cyclohexyl]-1H-pyrrole synthesis, CAS 2138108-83-3 applications, and pyrrole derivatives in drug discovery. These queries reflect the growing interest in this compound’s potential uses, particularly in the development of novel therapeutic agents and specialty chemicals. Its molecular structure, characterized by a chlorocyclohexyl backbone and a heterocyclic pyrrole ring, makes it a valuable intermediate in organic synthesis.

One of the key features of 2-[5-chloro-2-(propan-2-yl)cyclohexyl]-1H-pyrrole is its role in medicinal chemistry. Pyrrole derivatives are widely explored for their bioactive properties, including antimicrobial, anti-inflammatory, and anticancer activities. The chloro and isopropyl substituents enhance the compound’s lipophilicity, which can influence its pharmacokinetic profile. This has led to increased research into its potential as a pharmaceutical intermediate or a scaffold for drug design.

In addition to its pharmaceutical applications, CAS 2138108-83-3 is also studied in the context of agrochemical innovation. Chlorinated cyclohexyl compounds are often utilized in the development of pesticides and herbicides due to their stability and efficacy. The pyrrole ring, known for its electron-rich nature, can interact with biological targets, making this compound a candidate for further exploration in crop protection solutions.

The synthesis of 2-[5-chloro-2-(propan-2-yl)cyclohexyl]-1H-pyrrole typically involves multi-step organic reactions, including cyclohexyl functionalization and pyrrole ring formation. Researchers often optimize these processes to improve yield and purity, addressing common challenges such as regioselectivity and byproduct formation. Recent advancements in green chemistry have also influenced the synthesis protocols, with a focus on reducing hazardous reagents and solvents.

From a market perspective, the demand for specialty pyrrole derivatives like CAS 2138108-83-3 is on the rise, driven by the pharmaceutical and agrochemical sectors. Companies specializing in custom synthesis and fine chemicals are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its niche applications and limited commercial availability contribute to its high value in the chemical marketplace.

For researchers working with 2-[5-chloro-2-(propan-2-yl)cyclohexyl]-1H-pyrrole, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry environment, protected from light and moisture, to prevent degradation. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its purity and confirm its structural integrity.

In summary, 2-[5-chloro-2-(propan-2-yl)cyclohexyl]-1H-pyrrole (CAS No. 2138108-83-3) is a chemically intriguing compound with broad potential in drug development and agrochemical research. Its unique structure and functional groups make it a valuable building block for synthetic chemists and a subject of ongoing scientific investigation. As the demand for innovative chemical solutions grows, this compound is poised to play a significant role in advancing research and industrial applications.